Cas no 1026797-09-0 (4,4,5,5-tetramethyl-2-[4-(2,2,2-trifluoroethylsulfanyl)phenyl]-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-tetramethyl-2-[4-(2,2,2-trifluoroethylsulfanyl)phenyl]-1,3,2-dioxaborolane
• CAS No: 1026797-09-0
• MF: C₁₄H₁₈BF₃O₂S
• MW: 318.16273355484
• CID: 1134362
• PubChem ID: 53484478
• Update Time: 2025-04-20

4,4,5,5-tetramethyl-2-[4-(2,2,2-trifluoroethylsulfanyl)phenyl]-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-tetramethyl-2-[4-(2,2,2-trifluoroethylsulfanyl)phenyl]-1,3,2-dioxaborolane
• 4,4,5,5-Tetramethyl-2-{4-[(2,2,2-trifluoroethyl)sulfanyl]phenyl}-1,3,2-dioxaborolane
• 1026797-09-0
• 4,4,5,5-Tetramethyl-2-(4-(2,2,2-trifluoroethylthio)phenyl)-1,3,2-dioxaborolane
• DTXSID20704038

• Inchi： 1S/C14H18BF3O2S/c1-12(2)13(3,4)20-15(19-12)10-5-7-11(8-6-10)21-9-14(16,17)18/h5-8H,9H2,1-4H3
• InChI Key： IWQZEFMFJNCWMQ-UHFFFAOYSA-N
• SMILES： S(CC(F)(F)F)C1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1

Computed Properties

• Exact Mass: 318.107266g/mol
• Monoisotopic Mass: 318.107266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 318.2g/mol
• Topological Polar Surface Area: 43.8Ų